Cas no 2229186-12-1 (3-(2,5-dimethoxypyridin-4-yl)butan-1-amine)

• Product Name: 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine
• CAS No: 2229186-12-1
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5911297
• PubChem ID: 165709651
• Update Time: 2025-06-13

3-(2,5-dimethoxypyridin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine
• EN300-1729372
• 2229186-12-1

• Inchi： 1S/C11H18N2O2/c1-8(4-5-12)9-6-11(15-3)13-7-10(9)14-2/h6-8H,4-5,12H2,1-3H3
• InChI Key： NZUMJBBORMHYKV-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1C(C)CCN)OC

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.4Ų

Additional information on 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine

Introduction to 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine (CAS No: 2229186-12-1)

3-(2,5-dimethoxypyridin-4-yl)butan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2229186-12-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridine core, which is a well-known pharmacophore in drug design, modified with dimethoxy and butanamino substituents. Such structural features contribute to its unique chemical properties and biological interactions, making it a subject of intense study in academic and industrial research settings.

The pyridine ring in 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine is a key moiety that influences its reactivity and binding affinity towards biological targets. Pyridine derivatives are widely recognized for their role in various pharmacological interventions, including antiviral, anticancer, and anti-inflammatory agents. The presence of dimethoxy groups at the 2 and 5 positions of the pyridine ring enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and target interaction. Meanwhile, the butanamino group at the 4-position introduces a polar amine functionality, which can participate in hydrogen bonding interactions with biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine as a scaffold for developing novel therapeutic agents. Its structural versatility allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, studies have demonstrated that derivatives of this compound exhibit promising activities against various diseases by modulating key signaling pathways. The dimethoxypyridine moiety, in particular, has been shown to enhance binding affinity to certain enzymes and receptors, making it an attractive candidate for drug development.

In the context of contemporary research, 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine has been investigated for its potential in addressing unmet medical needs. Researchers have explored its efficacy in preclinical models as a precursor for drugs targeting neurological disorders, infectious diseases, and metabolic conditions. The compound’s ability to interact with multiple biological targets suggests its utility in multitarget drug design strategies. This approach has gained traction in recent years due to its potential to address complex diseases more effectively than single-target therapies.

The synthesis of 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of the compound but also allow for easy modification of its structure to explore new derivatives with enhanced therapeutic profiles.

One of the most compelling aspects of 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine is its potential as a lead compound for drug discovery. Pharmaceutical companies and academic institutions are increasingly leveraging computational chemistry tools to predict the biological activity of this molecule and its derivatives. High-throughput screening (HTS) techniques combined with molecular docking studies have accelerated the identification of promising candidates for further optimization. These computational approaches complement traditional experimental methods, providing a more efficient pipeline from discovery to development.

The safety profile of 3-(2,5-dimethoxypyridin-4-yl)butan-1-amine is another critical consideration in its application as a pharmaceutical intermediate. Preliminary toxicology studies have indicated that the compound exhibits moderate solubility in aqueous media and moderate bioavailability upon oral administration. These properties are favorable for drug formulation and delivery systems. However, further comprehensive toxicological assessments are necessary to fully understand its safety margins before clinical translation.

The future directions for research on 3-(2,5-dimethoxypyridin-4-ybunanl butan-l amine) are multifaceted. Investigating its mechanisms of action at a molecular level will provide insights into how it interacts with biological targets and modulates disease pathways. Additionally, exploring structure–activity relationships (SARs) will help identify key structural features responsible for its observed activities. These findings will guide the design of next-generation analogs with improved efficacy and reduced side effects.

In conclusion,3-(2,bmthoxybpyridin-butam-i amine (CAS No: 2229186-l 2-l ) represents a promising compound in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features,dimethoxy-py ridine core,and butamino substituent make it an attractive scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new insights into its biology,this compound is poised to play an important role in the development of innovative treatments for human health.